Cas no 120085-76-9 (2,2-Dimethylhept-6-ynoic acid)

2,2-Dimethylhept-6-ynoic acid is a branched-chain alkyne carboxylic acid characterized by its terminal alkyne functionality and sterically hindered α-carbon. This structural motif imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for click chemistry applications and the construction of complex molecular architectures. The presence of the dimethyl group at the α-position enhances stability while the terminal alkyne allows for selective coupling reactions, such as Cu-catalyzed azide-alkyne cycloaddition (CuAAC). Its applications extend to pharmaceutical research, materials science, and agrochemical development, where precise functionalization is required. The compound is typically handled under inert conditions due to its alkyne moiety.

2,2-Dimethylhept-6-ynoic acid structure

Product Name:2,2-Dimethylhept-6-ynoic acid

CAS No:120085-76-9

MF:C₉H₁₄O₂

MW:154.206263065338

CID:5734967

PubChem ID:14342996

Update Time:2025-05-28

2,2-Dimethylhept-6-ynoic acid Chemical and Physical Properties

Names and Identifiers

- SCHEMBL11940662
- AKOS040813391
- F2147-6403
- 120085-76-9
- 2,2-dimethylhept-6-ynoic acid
- 6-Heptynoic acid, 2,2-dimethyl-
- 2,2-Dimethylhept-6-ynoic acid
- Inchi： 1S/C9H14O2/c1-4-5-6-7-9(2,3)8(10)11/h1H,5-7H2,2-3H3,(H,10,11)
- InChI Key： BWCWEBKLWOOYIU-UHFFFAOYSA-N
- SMILES： OC(C(C)(C)CCCC#C)=O

Computed Properties

Exact Mass: 154.099379685g/mol
Monoisotopic Mass: 154.099379685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 0.991±0.06 g/cm3(Predicted)
Boiling Point: 250.5±23.0 °C(Predicted)
pka: 4.77±0.45(Predicted)

2,2-Dimethylhept-6-ynoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D206636-100mg	2,2-dimethylhept-6-ynoic acid	120085-76-9		100mg	$ 135.00	2022-06-05
TRC	D206636-500mg	2,2-dimethylhept-6-ynoic acid	120085-76-9		500mg	$ 500.00	2022-06-05
TRC	D206636-1g	2,2-dimethylhept-6-ynoic acid	120085-76-9		1g	$ 775.00	2022-06-05
Life Chemicals	F2147-6403-0.25g	2,2-dimethylhept-6-ynoic acid	120085-76-9	95%+	0.25g	$479.0	2023-09-06
Life Chemicals	F2147-6403-0.5g	2,2-dimethylhept-6-ynoic acid	120085-76-9	95%+	0.5g	$505.0	2023-09-06
Life Chemicals	F2147-6403-1g	2,2-dimethylhept-6-ynoic acid	120085-76-9	95%+	1g	$532.0	2023-09-06
Life Chemicals	F2147-6403-2.5g	2,2-dimethylhept-6-ynoic acid	120085-76-9	95%+	2.5g	$1064.0	2023-09-06
Life Chemicals	F2147-6403-5g	2,2-dimethylhept-6-ynoic acid	120085-76-9	95%+	5g	$1596.0	2023-09-06
Life Chemicals	F2147-6403-10g	2,2-dimethylhept-6-ynoic acid	120085-76-9	95%+	10g	$2234.0	2023-09-06